2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-(2-morpholin-4-yl-2-oxoethyl)-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C17H19N5O4/c23-14(19-8-10-26-11-9-19)12-22-16(25)15(24)21-7-6-20(17(21)18-22)13-4-2-1-3-5-13/h1-5H,6-12H2
• InChI Key: BZMUXSBDTJBYSD-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)N4CCOCC4
• Molecular Formula: C17H19N5O4
• Molecular Weight: 357.4 g/mol

Description

2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is a useful research compound. Its molecular formula is C17H19N5O4 and its molecular weight is 357.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research into compounds structurally related to 2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione focuses on synthesizing derivatives with potential biological and pharmacological activities. For instance, derivatives of imidazo[1,2-a]s-triazines have been synthesized and tested for antiviral activities, showcasing moderate effectiveness against various viruses (S. H. Kim et al., 1978). Similarly, compounds incorporating the 1,2,4-triazole moiety, often with morpholine substituents, have been evaluated for antimicrobial properties, indicating that such structures can serve as bases for developing new antimicrobial agents (D. Sahin et al., 2012).

Antimicrobial and Antitumor Agents

The design and synthesis of new [1,2,4]triazole derivatives containing morpholine groups have demonstrated potential as antimicrobial agents. This research has paved the way for the development of compounds with enhanced activity against a range of microbial pathogens (El-sayed M. Abdelrehim, 2021). Additionally, new derivatives of oxadiazole and triazole have been explored for their antitumor properties, showing moderate cytotoxic activity against human colon carcinoma cell lines, suggesting that similar structures might hold promise in cancer research (El-sayed M. Abdelrehim, 2021).

Synthetic Methodologies

Advancements in synthetic methodologies for related compounds provide a foundation for exploring the synthesis of 2-(2-morpholino-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione. Research demonstrates various strategies for constructing complex heterocyclic systems, including the use of morpholine and related amines to introduce functionality and diversity into heterocyclic scaffolds (A. Karimian & Z. Karimi, 2020).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is often dysregulated in cancer cells . By inhibiting CDK2, the compound can disrupt the cell cycle and prevent the proliferation of cancer cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle . This results in the inhibition of cell proliferation, particularly in cancer cells where CDK2 is often overexpressed or dysregulated .

Biochemical Pathways

The compound’s action on CDK2 affects the cell cycle, a fundamental biochemical pathway in cell development . By inhibiting CDK2, the compound disrupts the progression of the cell cycle, preventing cells from proliferating .

Result of Action

The result of the compound’s action is a significant inhibition of cell proliferation. Most notably, the compound has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . This indicates that the compound is highly effective at inhibiting the growth of these cells.